Cas no 183321-60-0 (N-(3-ethynylphenyl)-7-methoxy-6-nitroquinazolin-4-amine)

• Product Name: N-(3-ethynylphenyl)-7-methoxy-6-nitroquinazolin-4-amine
• CAS No: 183321-60-0
• MF: C₁₇H₁₂N₄O₃
• MW: 320.302183151245
• CID: 2191598
• PubChem ID: 18925009
• Update Time: 2025-06-11

N-(3-ethynylphenyl)-7-methoxy-6-nitroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-ethynylphenyl)-7-methoxy-6-nitroquinazolin-4-amine
• SCHEMBL1507680
• DTXSID10596525
• (3-Ethynyl-phenyl)-(7-methoxy-6-nitro-quinazolin-4-yl)-amine
• 183321-60-0
• 1012057-51-0
• DFMCIAKKWVZERJ-UHFFFAOYSA-N
• N-(3-ethynylphenyl)-7-methoxy-6-nitroquinazoline-4-amine
• DB-210759
• DB-114852

• Inchi： 1S/C17H12N4O3/c1-3-11-5-4-6-12(7-11)20-17-13-8-15(21(22)23)16(24-2)9-14(13)18-10-19-17/h1,4-10H,2H3,(H,18,19,20)
• InChI Key： DFMCIAKKWVZERJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C(C=C1[N+](=O)[O-])=C(N=CN=2)NC1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 320.091
• Monoisotopic Mass: 320.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9A^2
• XLogP3: 3.5

Additional information on N-(3-ethynylphenyl)-7-methoxy-6-nitroquinazolin-4-amine

Professional Introduction to N-(3-ethynylphenyl)-7-methoxy-6-nitroquinazolin-4-amine (CAS No. 183321-60-0)

N-(3-ethynylphenyl)-7-methoxy-6-nitroquinazolin-4-amine is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 183321-60-0, represents a promising candidate in the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including an ethynyl group, a methoxy group, and a nitro group, which contribute to its reactivity and potential biological activity.

The 3-ethynylphenyl moiety in the compound's name is particularly noteworthy as it introduces a reactive site that can participate in various chemical transformations. This feature makes the compound valuable for synthetic chemistry applications, allowing for further modifications that could enhance its pharmacological properties. The presence of the 7-methoxy group adds another layer of complexity, influencing the electronic distribution and potentially affecting the compound's solubility and metabolic stability.

The 6-nitroquinazolin-4-amine core structure is well-documented for its role in medicinal chemistry. Quinazoline derivatives have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The nitro group at the 6-position introduces a strong electron-withdrawing effect, which can modulate the reactivity of the molecule. This modification is often employed to enhance binding affinity to biological targets, making it a strategic choice in drug design.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting specific enzymes and pathways involved in cancer progression. The compound N-(3-ethynylphenyl)-7-methoxy-6-nitroquinazolin-4-amine has been explored as a potential inhibitor of kinases and other enzymes relevant to tumor growth and survival. Preliminary studies have shown that this compound exhibits inhibitory activity against certain kinases, suggesting its utility in developing targeted therapies for cancer.

The methoxy group at the 7-position of the quinazoline ring is another critical feature that contributes to the compound's overall properties. Methoxy groups are commonly found in biologically active molecules and are known to influence both pharmacokinetic and pharmacodynamic profiles. They can enhance lipophilicity, improve solubility, and affect metabolic pathways, all of which are crucial factors in drug development.

The ethynyl group at the 3-position of the phenyl ring adds another dimension to the compound's reactivity. Ethynyl groups are versatile functional groups that can participate in various chemical reactions, including Sonogashira coupling reactions, which are widely used in organic synthesis. This reactivity makes N-(3-ethynylphenyl)-7-methoxy-6-nitroquinazolin-4-amine a valuable intermediate for further derivatization and optimization.

3-ethynylphenyl)-7-methoxy-6-nitroquinazolin-4-amine, revealing potential binding interactions with target proteins. These insights have guided synthetic modifications aimed at improving potency and selectivity. 3-ethynylphenyl)-7-methoxy-6-nitroquinazolin-4-amine 3-ethynylphenyl)-7-methoxy-6-nitroquinazolin-4-am ine strong>) (CAS No. 183321 -60 -0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for synthetic chemistry applications and a promising candidate for developing new therapeutic agents. As research continues to uncover new biological targets and mechanisms of disease progression, compounds like this one will play an increasingly important role in addressing unmet medical needs.